Cas no 2157794-58-4 (2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol)

• Product Name: 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol
• CAS No: 2157794-58-4
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 5565777
• PubChem ID: 165593489
• Update Time: 2025-05-24

2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636613
• 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol
• 2157794-58-4

• Inchi： 1S/C7H10BrN3O/c1-11-6(7(8)9-10-11)4-2-3-5(4)12/h4-5,12H,2-3H2,1H3
• InChI Key： CGGALFYWGKZLFP-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CCC2O)N(C)N=N1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol

Comprehensive Overview of 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol (CAS No. 2157794-58-4)

2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol (CAS No. 2157794-58-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclobutane ring with a 1,2,3-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its bromine substitution at the 4-position of the triazole ring enhances its reactivity, enabling further functionalization through cross-coupling reactions, a topic frequently searched by synthetic chemists.

Recent trends in organic chemistry highlight the growing demand for triazole-based compounds, particularly in click chemistry and bioorthogonal labeling. Researchers often search for "1,2,3-triazole derivatives in drug design" or "cyclobutanol applications in medicinal chemistry," reflecting the compound's relevance. The presence of both hydroxyl and bromine functional groups in 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol allows for diverse synthetic transformations, aligning with current interests in modular synthesis and fragment-based drug discovery.

From a structural perspective, the cyclobutan-1-ol scaffold contributes to ring strain, a property exploited in photopharmacology—a trending topic in AI-driven drug development forums. The compound's methyl-triazole component also resonates with searches like "N-methyl triazole stability" or "triazole ring bioisosteres," underscoring its utility in optimizing pharmacokinetic profiles. Computational studies frequently cite such frameworks for their conformational rigidity, a feature critical in designing protease inhibitors.

In material science, CAS No. 2157794-58-4 has potential in polymer cross-linking due to its bifunctional reactivity. Queries like "halogenated triazoles in materials" or "cyclobutanol as a linker" mirror industrial applications. The compound’s thermal stability (a common search criterion for high-performance polymers) makes it a candidate for advanced coatings. Notably, its 1H-1,2,3-triazole-5-yl group can participate in hydrogen bonding, a property leveraged in supramolecular chemistry—a subject gaining traction in nanotechnology circles.

Analytical characterization of 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol typically involves NMR and LC-MS, techniques often queried alongside "triazole NMR shifts" or "mass spectrometry of brominated compounds." The compound’s logP and solubility data (frequently requested in pharmaceutical forums) are crucial for ADMET predictions, aligning with the industry’s shift toward AI-assisted property modeling. Patent databases reveal its use in intermediate libraries, addressing the demand for "diverse heterocyclic building blocks."

Environmental and regulatory considerations are increasingly prominent in chemical searches. While 2157794-58-4 is not classified as hazardous, its bromine content prompts queries about "green bromination methods"—a hot topic in sustainable chemistry. The compound’s biodegradability profile remains under study, reflecting the broader emphasis on eco-friendly synthesis, as seen in searches for "biodegradable triazole derivatives."

In conclusion, 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-ol exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted chemistry addresses trending themes like click chemistry, strain-release synthesis, and computational drug design, making it a valuable subject for both academic and industrial research. The compound’s alignment with frequently searched terms ensures its continued relevance in evolving scientific discourse.